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Compound of Interest

Compound Name: 2-Acetyl-5-methylthiazole

Cat. No.: B1332114

2-Acetyl-5-methylthiazole (CeH7NOS) is a thiazole derivative recognized for its nutty and
roasted aroma, contributing to the flavor profile of various foods. While it is primarily utilized in
the flavor and fragrance industry, its physicochemical properties are crucial for understanding
its behavior in various matrices, which is also relevant in pharmaceutical contexts for
formulation and delivery.

The table below summarizes the available quantitative data for 2-Acetyl-5-methylthiazole. It is
important to note that some of these values are estimated and should be confirmed by
experimental measurement for critical applications.

Table 1: Summary of Known Physicochemical and Thermophysical Properties of 2-Acetyl-5-
methylthiazole
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Property Value Unit Source(s)
Molecular Formula CeH7NOS - [1112]
Molecular Weight 141.191 g/mol [1][2]
Melting Point 30.00 °C [3]

Boiling Point 229.00 - 231.00 °C [3]

mmHg at 25 °C
Vapor Pressure 0.054 ] [3]
(estimated)

Flash Point 95.00 °C [3]

. mg/L at 25 °C
Water Solubility 7504 ] [3]
(estimated)

LogP (octanol/water) 1.036 - (estimated) [3]

Gas Chromatography
Retention Index (Non-  1076.00 - [2]

polar column)

Gas Chromatography
Retention Index (Polar  1685.00 - [2]

column)

Experimental Protocols for Determination of Key
Thermophysical Properties

For properties such as density, viscosity, surface tension, heat capacity, and thermal
conductivity, direct experimental data for 2-Acetyl-5-methylthiazole is not readily available in
the reviewed literature. The following sections provide detailed, standard experimental
protocols that can be employed to determine these crucial parameters for liquid samples like 2-
Acetyl-5-methylthiazole.

Density Measurement

Density is a fundamental physical property that relates the mass of a substance to the volume it
occupies.
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Experimental Protocol: Pycnometer Method

Preparation: Thoroughly clean and dry a pycnometer of a known volume.
Mass of Empty Pycnometer: Accurately weigh the empty and dry pycnometer (ma1).

Mass with Sample: Fill the pycnometer with 2-Acetyl-5-methylthiazole, ensuring no air
bubbles are present. Place the stopper and wipe off any excess liquid. Weigh the filled
pycnhometer (mz2).

Mass with Reference Liquid: Empty and clean the pycnometer. Fill it with a reference liquid
of known density (e.g., distilled water) at the same temperature and weigh it (ms).

Calculation: The density of the sample (p_sample) can be calculated using the following
formula: p_sample = [(m2 - m1) / (m3 - m1)] * p_reference

Viscosity Measurement

Viscosity measures a fluid's resistance to flow. For Newtonian fluids, it is a crucial parameter in

fluid dynamics and process engineering.

Experimental Protocol: Ostwald Viscometer

Preparation: Clean the Ostwald viscometer with a suitable solvent and dry it completely.

Sample Loading: Introduce a precise volume of 2-Acetyl-5-methylthiazole into the larger
bulb of the viscometer.

Thermal Equilibration: Place the viscometer in a constant temperature water bath until the
sample reaches the desired temperature.

Measurement: Using a pipette bulb, draw the liquid up into the other arm until it is above the
upper calibration mark. Release the suction and measure the time (t_sample) it takes for the
liquid meniscus to fall from the upper to the lower calibration mark.

Reference Measurement: Repeat the procedure with a reference liquid of known viscosity
(n_reference) and density (p_reference) at the same temperature to determine its flow time
(t_reference).
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o Calculation: The viscosity of the sample (n_sample) is calculated as follows, where
p_sample is the density of the sample: n_sample = (p_sample *t_sample) / (p_reference *
t reference) * n_reference

Surface Tension Measurement

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible.

Experimental Protocol: Du Noly Ring Method
o Apparatus: A tensiometer equipped with a platinum-iridium ring.

e Preparation: Clean the platinum ring thoroughly, typically by flaming it to remove any organic
contaminants.

o Sample Placement: Place the 2-Acetyl-5-methylthiazole sample in a clean vessel on the
tensiometer platform.

e Measurement: Immerse the ring into the liquid and then slowly raise the platform. The force
required to pull the ring from the surface of the liquid is measured just before the liquid film
breaks.

o Calculation: The surface tension (y) is calculated from the maximum force (F) and the
circumference of the ring (L) using the formula y = F / (2L), often with a correction factor
applied.

Heat Capacity Measurement

Heat capacity is the amount of heat required to raise the temperature of a substance by a
specific amount.

Experimental Protocol: Adiabatic Scanning Calorimetry
o Apparatus: An adiabatic scanning calorimeter.

e Sample Preparation: A known mass of the 2-Acetyl-5-methylthiazole sample is hermetically
sealed in a sample cell.
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o Measurement: The sample is heated at a constant rate, and the heat flow required to
maintain this rate is measured. An adiabatic shield surrounding the sample cell is heated
simultaneously to minimize heat loss.

o Data Analysis: The heat capacity is determined from the heat flow, the heating rate, and the
mass of the sample.

Thermal Conductivity Measurement

Thermal conductivity is the property of a material to conduct heat.
Experimental Protocol: Transient Hot-Wire Method
e Apparatus: A thermal conductivity analyzer with a transient hot-wire probe.

o Sample Preparation: The liquid sample is placed in a measurement cell, and the hot-wire
probe is immersed in it.

o Measurement: A short pulse of electrical current is passed through the thin wire, causing it to
heat up. The rate at which the temperature of the wire increases is measured over a short
period.

o Calculation: The thermal conductivity of the liquid is determined from the temperature rise of
the wire as a function of time, as the heat dissipates through the surrounding liquid.

Workflow for Thermophysical Property
Determination

The following diagram illustrates a logical workflow for the comprehensive experimental
characterization of the thermophysical properties of a liquid compound such as 2-Acetyl-5-
methylthiazole.
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Workflow for Thermophysical Property Determination
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Caption: Workflow for the experimental determination of thermophysical properties.
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This guide serves as a foundational resource for researchers working with 2-Acetyl-5-
methylthiazole. The provided experimental protocols offer a clear path for obtaining the
necessary thermophysical data to support further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

